Cas no 2090230-04-7 (5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2090230-04-7
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5901906
• PubChem ID: 131568136
• Update Time: 2024-01-10

5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1806725
• 2090230-04-7

• Inchi： 1S/C9H9N3O3/c1-5-6(3-10-12(5)2)8-7(9(13)14)4-11-15-8/h3-4H,1-2H3,(H,13,14)
• InChI Key： GPXANMGDTSSXOF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.2Ų